Cas no 1781944-44-2 (2-(4-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine)

• Product Name: 2-(4-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine
• CAS No: 1781944-44-2
• MF: C₁₂H₁₂BrN₃
• MW: 278.14778137207
• CID: 4705001
• Update Time: 2025-06-16

2-(4-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMOPHENYL)-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE
• 2-(4-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine

• Inchi： 1S/C12H12BrN3/c13-10-3-1-9(2-4-10)12-7-11-8-14-5-6-16(11)15-12/h1-4,7,14H,5-6,8H2
• InChI Key： LINBRPBUJNHGRA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C2CNCCN2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine

Comprehensive Overview of 2-(4-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine (CAS No. 1781944-44-2)

2-(4-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine (CAS No. 1781944-44-2) is a heterocyclic compound featuring a pyrazolo[1,5-A]pyrazine core substituted with a 4-bromophenyl group. This structure renders it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of kinase inhibitors and bioactive molecules. Its unique scaffold combines a brominated aromatic moiety with a saturated tetrahydropyrazine ring, offering versatility in synthetic applications.

The compound’s CAS No. 1781944-44-2 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery. Researchers often explore its potential in modulating protein-protein interactions or as a building block for small-molecule libraries. Recent trends highlight its utility in fragment-based drug design (FBDD), where its moderate size and polarity make it an ideal candidate for lead optimization. Additionally, its bromine substituent enables further functionalization via cross-coupling reactions, aligning with the growing demand for Pd-catalyzed transformations in medicinal chemistry.

From a synthetic perspective, 2-(4-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine is synthesized through multistep protocols involving cyclization and bromination. Its tetrahydropyrazine ring contributes to improved solubility and bioavailability, addressing a key challenge in drug-likeness optimization. The compound’s X-ray crystallography data and NMR spectra are often referenced to validate structural analogs, underscoring its role as a benchmark compound in heterocyclic chemistry.

In the context of AI-driven drug discovery, this compound has garnered attention for its compatibility with machine learning models predicting binding affinities. Its molecular descriptors (e.g., logP, polar surface area) are frequently used to train algorithms for virtual screening. Furthermore, its 4-bromophenyl group is a hotspot for structure-activity relationship (SAR) studies, particularly in oncology and CNS drug development.

Environmental and regulatory considerations for CAS No. 1781944-44-2 emphasize its classification as a non-hazardous research chemical under standard handling conditions. Its stability under ambient temperatures and compatibility with green chemistry principles (e.g., solvent-free reactions) align with sustainable laboratory practices. As the pharmaceutical industry shifts toward high-throughput synthesis, this compound’s scalability and purity (>98% by HPLC) make it a pragmatic choice for industrial applications.

In summary, 2-(4-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine exemplifies the intersection of synthetic utility and biomedical relevance. Its CAS No. 1781944-44-2 serves as a gateway for exploring novel heterocyclic architectures, while its adaptability to computational chemistry tools positions it at the forefront of modern drug discovery. Ongoing research continues to uncover its potential in targeting GPCRs and epigenetic modifiers, solidifying its status as a cornerstone in medicinal chemistry.